7-(furan-2-yl)-4-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)-1,4-thiazepane

• IUPAC Name: 7-(furan-2-yl)-4-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,4-thiazepane
• InChI: InChI=1S/C15H21N3O3S2/c1-12(2)17-10-15(16-11-17)23(19,20)18-6-5-14(22-9-7-18)13-4-3-8-21-13/h3-4,8,10-12,14H,5-7,9H2,1-2H3
• InChI Key: COAWZRXHNZCWAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)N2CCC(SCC2)C3=CC=CO3
• Molecular Formula: C15H21N3O3S2
• Molecular Weight: 355.5 g/mol
• CAS No.: 1706299-19-5

Description

7-(furan-2-yl)-4-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)-1,4-thiazepane is a sophisticated synthetic compound of significant interest in modern medicinal chemistry and drug discovery research. This molecule features a unique hybrid architecture, incorporating a 1,4-thiazepane core—a seven-membered ring containing sulfur and nitrogen—which is substituted with a furan ring and a sulfonyl-linked imidazole group. The 1,4-thiazepane scaffold is a recognized pharmacophore, with derivatives appearing in pharmaceutical research for various biological activities . The specific presence of the (1-isopropyl-1H-imidazol-4-yl)sulfonyl moiety is a key structural feature, as sulfonyl groups are commonly employed in medicinal chemistry to modulate properties like potency, selectivity, and metabolic stability. This particular structure suggests potential as a valuable chemical probe or a key intermediate in the synthesis of more complex target molecules. Researchers can leverage this compound in high-throughput screening campaigns to identify new biological targets, in structure-activity relationship (SAR) studies to optimize lead compounds, or as a building block in the development of chemical libraries. Its complex structure, featuring multiple heterocycles, makes it a compelling subject for research in organic synthesis methodology. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Biological Activity

7-(Furan-2-yl)-4-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)-1,4-thiazepane is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, exploring various studies and findings related to its pharmacological properties.

Chemical Structure and Properties

The compound features a thiazepane ring, which is a seven-membered heterocyclic structure containing sulfur and nitrogen atoms. The furan and imidazole groups contribute to its unique reactivity and biological interactions.

Molecular Formula: C₁₃H₁₈N₄O₂S

Molecular Weight: 298.37 g/mol

The biological activity of 7-(furan-2-yl)-4-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)-1,4-thiazepane is primarily attributed to its interaction with specific biological targets, including enzymes and receptors. The sulfonamide group may play a crucial role in its mechanism, potentially acting as an inhibitor of certain enzymatic pathways.

Anticancer Activity

Several studies have investigated the anticancer potential of compounds related to or derived from 7-(furan-2-yl)-4-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)-1,4-thiazepane. For instance:

• Cytotoxicity Testing : In vitro studies have demonstrated that related compounds exhibit significant cytotoxic effects on various cancer cell lines, including cervical (SISO) and bladder (RT-112) cancer cells. The IC₅₀ values for some derivatives ranged from 2.38 to 8.13 μM, indicating potent growth inhibition compared to standard drugs like cisplatin .
• Induction of Apoptosis : Compounds similar to the target compound have shown the ability to induce apoptosis in cancer cells. For example, treatment with certain derivatives resulted in increased percentages of early and late apoptotic cells, suggesting a potential mechanism for their anticancer effects .

Antimicrobial Activity

Research has also indicated that compounds containing the imidazole and sulfonamide moieties may exhibit antimicrobial properties. The presence of these functional groups can enhance the interaction with microbial enzymes or receptors, leading to inhibition of bacterial growth.

Study 1: Anticancer Efficacy

In a study assessing the anticancer efficacy of thiazepane derivatives, a compound closely related to 7-(furan-2-yl)-4-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)-1,4-thiazepane was shown to inhibit cancer cell proliferation significantly. The study highlighted the importance of structural modifications in enhancing biological activity.

Compound	Cell Line	IC₅₀ (μM)	Mechanism
Compound A	SISO	2.38	Apoptosis induction
Compound B	RT-112	3.77	Cell cycle arrest

Study 2: Antimicrobial Activity

Another investigation focused on the antimicrobial properties of thiazepane derivatives revealed that certain compounds exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
Compound C	E. coli	32 μg/mL
Compound D	S. aureus	16 μg/mL

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

1,4-Benzodioxine-based Thiadiazole Derivatives

Compounds such as (E)-2-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methylene)hydrazine-1-carbothioamide () share sulfur-containing heterocycles but differ in their core structures. Unlike the thiazepane ring, these derivatives incorporate a 1,4-benzodioxine backbone fused with thiadiazole, which confers rigidity and planar aromaticity. The absence of a sulfonyl group in these analogues reduces their solubility compared to the target compound .

4-(4-Aryl)thiazole Derivatives

Compounds like 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole () feature thiazole and triazole moieties. While these derivatives exhibit planar geometries and fluorinated substituents (enhancing metabolic stability), their lack of a seven-membered thiazepane ring limits conformational flexibility compared to the target compound .

Functional Group Analogues

Sulfonyl-Containing Compounds

Thiazol-5-ylmethyl carbamate derivatives () include sulfonyl-like groups (e.g., ureido and carbamate linkages) but lack the thiazepane scaffold. For example, Thiazol-5-ylmethyl (2S,4S,5S)-4-hydroxy-5-[(S)-2-[(2-isopropylthiazol-4-yl)methyl]-3-methylureido]-3-methylbutanamido]-1,6-diphenylhexan-2-ylcarbamate shares the isopropyl-thiazole substituent but replaces the thiazepane with a peptide-like backbone, altering pharmacokinetic properties .

Furan-Substituted Heterocycles

Compounds such as 1-(furan-2-yl)-2-(2-(thiophen-2-yl)-4H-benzo[4,5]imidazo[1,2-b][1,2,4]triazol-4-yl)ethan-1-one () incorporate furan groups but employ fused benzoimidazo-triazol cores.

Table 1: Key Properties of Target Compound vs. Analogues

Compound	Core Structure	Molecular Weight	Key Substituents	Solubility (Predicted)	Synthesis Conditions
Target Compound	1,4-Thiazepane	321.39 g/mol	Furan-2-yl, isopropylimidazole-sulfonyl	Moderate (polar sulfonyl)	Likely multi-step organic synthesis
1,4-Benzodioxine-Thiadiazole	Benzodioxine-Thiadiazole	~300–350 g/mol	Thiosemicarbazide, dihydrobenzo	Low	Stirred with NaOAc, 40°C
4-(4-Aryl)thiazole	Thiazole	~450–500 g/mol	Fluorophenyl, triazolyl	Low (high lipophilicity)	Crystallized from DMF
Benzoimidazo-Triazol	Benzoimidazo-Triazol	~400–450 g/mol	Thiophene, furan	Low	General Procedure C, 40°C

Key Observations:

• Solubility: The target compound’s sulfonyl group likely improves aqueous solubility compared to non-sulfonated analogues like those in and .

Research Implications and Gaps

While the provided evidence lacks direct pharmacological or biochemical data for the target compound, structural comparisons suggest:

• Drug Design : The isopropylimidazole-sulfonyl group could serve as a protease inhibitor scaffold, analogous to sulfonamide-based drugs.
• Materials Science : The furan-thiazepane combination may enable coordination chemistry applications, similar to furan-containing metal-organic frameworks.

Further studies are needed to validate these hypotheses, particularly regarding synthesis scalability and biological activity.